![molecular formula C7H14OS B1220256 3,3-Dimethyl-1-(methylsulfanyl)butan-2-one CAS No. 39199-12-7](/img/structure/B1220256.png)
3,3-Dimethyl-1-(methylsulfanyl)butan-2-one
Overview
Description
3,3-Dimethyl-1-(methylsulfanyl)butan-2-one is a chemical compound that belongs to the class of ketones. It is also known by its common name, Methoxyisobutyl Ketone (MIBK). MIBK is a colorless liquid with a characteristic odor and is primarily used as a solvent in various industrial applications.
Scientific Research Applications
Chemical Synthesis and Organic Reactions
3,3-Dimethyl-1-(methylsulfanyl)butan-2-one is involved in various chemical synthesis processes and organic reactions. It's a participant in the condensation reactions with formaldehyde and sodium methanethiolate, yielding mono- and bis[(methylsulfanyl)methyl]-substituted ketones. These compounds can further undergo transformations into polyfunctional substances such as alcohol, α-hydroxymethylketone, 1,3-diol, and 1,3-dioxane (Baeva et al., 2019).
Inorganic Chemistry and Catalysis
The compound demonstrates significance in inorganic chemistry, especially in the formation of kinetically stabilized phosphaethene derivatives. It's involved in isomerization and coupling reactions that lead to the creation of complex inorganic structures, crucial in the understanding and development of inorganic compounds and catalysts (Ito et al., 2003).
Material Science
In the realm of material science, this compound has been associated with the study of liquid phase behavior with organic solvents and water, contributing to the understanding of solubility and miscibility which are critical in material synthesis and application (Domańska & Marciniak, 2007).
Electrochemistry
This compound is also relevant in electrochemical studies, specifically in the electrochemical oxidation of dimethyl disulfide, which is crucial in understanding the reactivity and application of these compounds in various electrochemical processes (Do et al., 2005).
properties
IUPAC Name |
3,3-dimethyl-1-methylsulfanylbutan-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14OS/c1-7(2,3)6(8)5-9-4/h5H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHHUUPYWCAKNBW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)CSC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9068164 | |
Record name | 2-Butanone, 3,3-dimethyl-1-(methylthio)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9068164 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
39199-12-7 | |
Record name | 3,3-Dimethyl-1-(methylthio)-2-butanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=39199-12-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Butanone, 3,3-dimethyl-1-(methylthio)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039199127 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Butanone, 3,3-dimethyl-1-(methylthio)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Butanone, 3,3-dimethyl-1-(methylthio)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9068164 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,3-dimethyl-1-(methylthio)butan-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.389 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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